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Compound of Interest

Compound Name: 5-Methyl-3,4-diphenylisoxazole

Cat. No.: B1353969 Get Quote

This technical guide provides a detailed overview of the ¹H and ¹³C Nuclear Magnetic

Resonance (NMR) spectroscopic data for 5-Methyl-3,4-diphenylisoxazole. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical analysis. This document summarizes the available quantitative data, outlines

experimental protocols for data acquisition, and includes visualizations to aid in the

interpretation of the molecular structure and its spectroscopic characteristics.

Introduction
5-Methyl-3,4-diphenylisoxazole is a heterocyclic compound of interest in medicinal chemistry.

Understanding its three-dimensional structure and electronic properties is crucial for the

development of novel therapeutics. NMR spectroscopy is a powerful analytical technique for

elucidating the structure of organic molecules. This guide presents the ¹H and ¹³C NMR data to

facilitate the structural confirmation and further investigation of this compound.

Molecular Structure and Numbering
The chemical structure of 5-Methyl-3,4-diphenylisoxazole is depicted below. The numbering

of the atoms is provided to correlate with the NMR signal assignments in the subsequent

sections.
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Weigh Compound

Dissolve in CDCl3

Transfer to NMR Tube

Tune and Shim Spectrometer
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To cite this document: BenchChem. [Spectroscopic Data and Analysis of 5-Methyl-3,4-
diphenylisoxazole: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353969#1h-nmr-and-13c-nmr-data-for-5-methyl-3-
4-diphenylisoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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